![molecular formula C7H9BrN2S B2424820 2-Bromo-5-cyclopentyl-1,3,4-thiadiazole CAS No. 1343306-02-4](/img/structure/B2424820.png)
2-Bromo-5-cyclopentyl-1,3,4-thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Bromo-5-cyclopentyl-1,3,4-thiadiazole” is a chemical compound with the CAS Number: 1343306-02-4 . It has a molecular weight of 233.13 . The compound is typically stored at 4°C and is in liquid form .
Synthesis Analysis
The synthesis of thiadiazoles derivatives has been achieved using magnesium oxide nanoparticles as heterogeneous basic catalysts . The reactions of 2-amino-5-mercapto- (or 2,5-dimercapto)-1,3,4-thiadiazoles with 2-bromo-7-methyl-5-oxo-5 H -1, 3,4-thiadiazolo [3, 2-a]pyrimidine to give the corresponding sulfides have been studied .Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C7H9BrN2S/c8-7-10-9-6 (11-7)5-3-1-2-4-5/h5H,1-4H2 .Chemical Reactions Analysis
The reactions of 2-amino-5-mercapto- (or 2,5-dimercapto)-1,3,4-thiadiazoles with 2-bromo-7-methyl-5-oxo-5 H -1, 3,4-thiadiazolo [3, 2-a]pyrimidine to give the corresponding sulfides have been studied . The possibility of S-alkylation and addition of quinone at the free mercapto group in the 1,3,4-thiadiazole ring has been shown .Physical And Chemical Properties Analysis
The compound has a molecular weight of 233.13 . It is typically stored at 4°C and is in liquid form .Scientific Research Applications
Heterocyclic Chemistry and Pharmacological Activities
2-Bromo-5-cyclopentyl-1,3,4-thiadiazole is a compound within the class of 1,3,4-thiadiazoles, which are recognized for their significant role in heterocyclic chemistry and pharmacology. The heterocyclic structure of 1,3,4-thiadiazoles, especially those with substitutions at the 2 and 5 positions, exhibits a wide array of pharmacological activities. These activities include anti-inflammatory, analgesic, antimicrobial, anticonvulsant, antidiabetic, antitumor, and antiviral properties. The toxophoric N2C2S moiety in 1,3,4-thiadiazoles is often credited for these extensive biological activities. The potential of these compounds in the development of new drugs is notable, with ongoing research focusing on the synthesis of hybrid molecules that combine different pharmacophores in a single frame, potentially leading to compounds with interesting and enhanced biological profiles (Mishra et al., 2015).
Versatility in Pharmacological Activities
1,3,4-thiadiazoles and their derivatives are well-established pharmacophore scaffolds displaying a vast potential for chemical modification and exhibiting diverse pharmacological activities. These compounds are recognized for their importance in medicinal chemistry due to their structural role in expressing pharmacological activity. The 1,3,4-oxadiazole cycle, often found in these compounds, is a bioisostere for functional groups such as carboxylic, amide, and ester groups, which contributes to enhancing pharmacological activity by participating in hydrogen bonding interactions with various enzymes and receptors. The versatility of 1,3,4-thiadiazole-based heterocyclic systems is further emphasized by their identification as the primary structural component of biological agents with a wide range of activities, including antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activities. The synergistic effect observed when combining the 1,3,4-thiadiazole or 1,3,4-oxadiazole core with various heterocycles underscores the importance of these scaffolds in the construction of new drug-like molecules (Lelyukh, 2019).
Biological Significance and Applications
The thiadiazole moiety, including the 1,3,4-thiadiazole structure, is a crucial component in a variety of biological and pharmaceutical applications. These compounds have been explored for their diverse biological activities and applications in organic synthesis. Thiadiazoles serve multiple roles, including acting as oxidation inhibitors, cyanine dyes, metal chelating agents, and anti-corrosion agents. The broad spectrum of thiadiazole chemistry is under global research due to its potential in various fields. This review highlights the developments, exploration, synthetic strategies, and techniques for synthesizing thiadiazoles, as well as their diverse biological activities, structure-activity relationships, and physical properties. Such comprehensive information is invaluable for organic and medicinal chemists aiming to develop new thiadiazole compounds with improved efficacy and safety profiles (Asif, 2016).
Mechanism of Action
Target of Action
1,3,4-thiadiazole derivatives have been reported to exhibit potent antimicrobial activity . Therefore, it’s plausible that this compound may interact with microbial proteins or enzymes, disrupting their normal function.
Mode of Action
Based on the known properties of similar 1,3,4-thiadiazole derivatives, it’s likely that this compound interacts with its targets via non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .
Biochemical Pathways
Given its potential antimicrobial activity, it may interfere with essential biochemical pathways in microbes, such as cell wall synthesis, protein synthesis, or dna replication .
Pharmacokinetics
The compound’s molecular weight (23313 g/mol) and its physical form (liquid) suggest that it may have reasonable bioavailability .
Result of Action
Based on the known effects of similar compounds, it may lead to the death of microbial cells by disrupting essential cellular processes .
Action Environment
Factors such as temperature, ph, and the presence of other substances could potentially affect its activity and stability .
Safety and Hazards
Future Directions
While there is a significant amount of research on thiadiazole derivatives, more studies are needed to fully understand the potential applications of these compounds. The broad spectrum of biological activities exhibited by these compounds suggests that they could be used in a variety of therapeutic contexts .
properties
IUPAC Name |
2-bromo-5-cyclopentyl-1,3,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2S/c8-7-10-9-6(11-7)5-3-1-2-4-5/h5H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAIJVEXVTVBSQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=NN=C(S2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1343306-02-4 |
Source
|
Record name | 2-bromo-5-cyclopentyl-1,3,4-thiadiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.